Cas no 60971-72-4 (5-Thiazolecarbonyl chloride, 2-methyl- (9CI))

• Product Name: 5-Thiazolecarbonyl chloride, 2-methyl- (9CI)
• CAS No: 60971-72-4
• MF: C₅H₄ClNOS
• MW: 161.609358787537
• CID: 838969
• PubChem ID: 14716205
• Update Time: 2025-04-19

5-Thiazolecarbonyl chloride, 2-methyl- (9CI) Chemical and Physical Properties

Names and Identifiers

• 5-Thiazolecarbonyl chloride, 2-methyl- (9CI)
• 2-methyl-1,3-thiazole-5-carbonyl chloride
• 2-methyl-5-Thiazole carbonylchloride

• MDL： MFCD13173719
• Inchi： 1S/C5H4ClNOS/c1-3-7-2-4(9-3)5(6)8/h2H,1H3
• InChI Key： PIQHPMHCFMAJRI-UHFFFAOYSA-N
• SMILES： ClC(C1=CN=C(C)S1)=O

Computed Properties

• Exact Mass: 160.9702126g/mol
• Monoisotopic Mass: 160.9702126g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 58.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazolecarboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles Thiazolecarboxylic acids and derivatives